1-(3-methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 1-(3-methylbutyl)-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C13H15NO3/c1-9(2)7-8-14-11-6-4-3-5-10(11)12(15)17-13(14)16/h3-6,9H,7-8H2,1-2H3
• InChI Key: OWSDIKSPNCPMCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=CC=CC=C2C(=O)OC1=O

Description

1-(3-Methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is a benzoxazine-dione derivative featuring a 3-methylbutyl substituent at the nitrogen atom of the bicyclic core. The benzoxazine-dione scaffold consists of a fused benzene ring with a six-membered oxazine ring containing two ketone groups at positions 2 and 3. This structure is closely related to isatoic anhydride (1H-3,1-benzoxazine-2,4-dione), a well-known precursor in medicinal chemistry for synthesizing heterocyclic compounds .

These derivatives are typically synthesized via alkylation or acylation of the parent isatoic anhydride or related intermediates .

Preparation Methods

Mannich Condensation Approach

Reaction Mechanism and Precursor Selection

The Mannich reaction remains a cornerstone for synthesizing benzoxazine derivatives. For 1-(3-methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, this method involves a ternary condensation of 3-methylbutylamine , paraformaldehyde , and a phenolic precursor (e.g., methyl salicylate or 2-hydroxybenzoic acid ester). The reaction proceeds via nucleophilic attack of the amine on formaldehyde, forming an intermediate iminium ion that reacts with the phenolic component to cyclize into the benzoxazine ring.

A critical modification involves substituting traditional phenolic monomers with esterified analogs to introduce carbonyl functionality. For instance, methyl 2-hydroxybenzoate reacts with 3-methylbutylamine and paraformaldehyde under solventless conditions at 110–120°C for 6–8 hours, yielding the target compound with 68–72% efficiency. The ester group facilitates intramolecular cyclization, forming the 2,4-dione motif upon dehydration.

Optimization and Catalytic Enhancements

Recent advances employ aliphatic −OH groups in β-position to tertiary amines to accelerate network formation via neighboring group participation (NGP). Rheological studies demonstrate that precursors with −OH groups reduce gelation time by 40% compared to non-hydroxylated analogs. Catalytic systems using para-toluenesulfonic acid (pTSA) further enhance reaction rates, achieving >90% conversion within 4 hours under reflux conditions in methanol.

Table 1: Mannich Condensation Parameters

Parameter	Value/Range	Impact on Yield
Temperature	110–120°C	Maximizes cyclization
Catalyst (pTSA) Loading	2–3 mol%	Reduces side reactions
Reaction Time	6–8 hours	Balances conversion and degradation
Solvent	Methanol or solventless	Higher purity in solventless

Cyclization of N-Substituted Anthranilamides

Anthranilic Acid Derivative Functionalization

An alternative route begins with anthranilic acid (2-aminobenzoic acid), which is converted to N-(3-methylbutyl)anthranilamide via amide coupling with 3-methylbutylamine. Cyclization using phosgene or triphosgene in dichloromethane at 0–5°C produces the benzoxazine-2,4-dione core. This method achieves 65–70% yield, with residual phosgene neutralized using aqueous sodium bicarbonate.

Spectroscopic Validation

¹H NMR analysis of the intermediate N-(3-methylbutyl)anthranilamide reveals characteristic peaks at δ 6.8–7.5 ppm (aromatic protons) and δ 3.2 ppm (N–CH₂– group). Post-cyclization, the emergence of distinct carbonyl signals at δ 167–169 ppm in ¹³C NMR confirms dione formation.

1,3-Dipolar Cycloaddition Methods

Click Chemistry Strategy

Drawing from recent advancements in heterocyclic synthesis, 1,3-dipolar cycloaddition offers a modular route to functionalized benzoxazines. Starting with 4-(prop-2-yn-1-yl)-2H--benzoxazin-3-one , copper-catalyzed azide-alkyne cycloaddition (CuAAC) with allylic azides generates triazole-linked intermediates. Subsequent reaction with nitrile oxides under cryogenic conditions (−5–0°C) yields isoxazoline-benzoxazine hybrids, which are hydrolyzed to the dione derivative.

Regioselectivity and Yield

Kinetic studies reveal >85% regioselectivity for the 1,4-disubstituted triazole isomer, with total yields of 60–65% after hydrolysis. Key advantages include mild conditions and compatibility with diverse azide precursors.

Table 2: Cycloaddition Reaction Conditions

Component	Role	Optimal Conditions
CuSO₄·5H₂O	Catalyst	5 mol% in H₂O/CHCl₃
Sodium Ascorbate	Reducing Agent	10 mol%
Temperature	0°C	Minimizes side reactions

Transesterification and Dynamic Covalent Chemistry

Vitrimer-Inspired Synthesis

Polybenzoxazine vitrimers leverage dynamic transesterification for self-healing and reprocessing. Model molecules mimicking 1-(3-methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione are synthesized via Fischer esterification of phenolic acids (e.g., para-hydroxybenzoic acid) followed by Mannich condensation. Tertiary amines in the backbone catalyze ester exchange, enabling network rearrangement at elevated temperatures (150–180°C).

Thermal and Kinetic Analysis

Thermogravimetric analysis (TGA) coupled with micro-GC confirms transesterification onset at 140°C, with activation energy (Eₐ) of 85–90 kJ/mol. Differential scanning calorimetry (DSC) shows a glass transition temperature (T₉) of 75°C, indicative of a rigid yet dynamic network.

Comparative Analysis of Synthetic Routes

Efficiency and Scalability

• Mannich Condensation : Highest scalability (gram-scale) but requires stringent temperature control.
• Anthranilamide Cyclization : Avoids toxic phosgene via alternative agents (e.g., carbonyl diimidazole).
• Cycloaddition : Ideal for functionalized derivatives but involves multi-step purification.

Chemical Reactions Analysis

1-(3-Methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide. This reaction typically leads to the formation of corresponding oxides or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The benzoxazine ring can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction may produce amines.

Scientific Research Applications

1-(3-Methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: In medicinal chemistry, it is explored for its potential therapeutic effects

Industry: The compound is used in the production of polymers and resins. Its ability to undergo polymerization reactions makes it useful in creating materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3-methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. For example, its antimicrobial activity may be due to its ability to disrupt the cell membrane of microorganisms, leading to cell death .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key structural features, molecular weights, and properties of 1-(3-methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione with its analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Notable Properties	Reference
Isatoic anhydride	None (parent structure)	C₈H₅NO₃	163.13	High reactivity as an electrophilic agent
N-Methylisatoic anhydride	1-Methyl	C₉H₇NO₃	177.16	Enhanced lipophilicity vs. parent
7-Fluoro-1-methyl derivative	1-Methyl, 7-Fluoro	C₉H₆FNO₃	195.15	Improved metabolic stability
6-Fluoro-7-methoxy derivative	6-Fluoro, 7-Methoxy	C₉H₆FNO₄	211.15	Polar substituents enhance water solubility
6,7-Dimethoxy-1-methyl derivative	1-Methyl, 6,7-Dimethoxy	C₁₀H₉NO₅	223.18	Electron-donating groups alter reactivity
1-(3-Methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione	1-(3-Methylbutyl)	C₁₃H₁₅NO₃*	233.26*	High lipophilicity, steric bulk	(Inferred)

*Calculated based on structural analogs.

Key Observations:

• Lipophilicity : The 3-methylbutyl group significantly increases lipophilicity compared to smaller alkyl chains (e.g., methyl or ethyl). This may enhance membrane permeability but reduce aqueous solubility .
• Electronic Effects : Electron-withdrawing groups (e.g., fluorine) stabilize the oxazine ring and modify reactivity, while methoxy groups donate electrons, altering resonance structures .

Challenges :

• Regioselectivity : Bulky substituents (e.g., 3-methylbutyl) may lead to side reactions or reduced yields due to steric hindrance .
• Purification : Lipophilic derivatives often require chromatographic separation, complicating large-scale synthesis .

Biological Activity

1-(3-Methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS: 57384-50-6) is a heterocyclic compound belonging to the benzoxazine class. This compound has garnered attention due to its diverse biological activities and potential applications in pharmaceuticals and materials science. The following sections will explore its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C13H15NO3
• Molar Mass : 233.26 g/mol
• Melting Point : 74-77 °C
• Boiling Point : Approximately 344.4 °C (predicted)

Property	Value
Molecular Formula	C13H15NO3
Molar Mass	233.26 g/mol
Melting Point	74-77 °C
Boiling Point	344.4 °C (predicted)
Density	1.173 g/cm³ (predicted)

Antimicrobial Properties

Research indicates that derivatives of benzoxazines, including 1-(3-methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, exhibit significant antimicrobial activities. Studies have shown effectiveness against various pathogens, suggesting potential applications in treating infections caused by bacteria and fungi .

Analgesic Effects

The compound has been investigated for its analgesic properties. In animal models, it demonstrated the ability to reduce pain responses, indicating its potential as a therapeutic agent for pain management.

Antiviral Activity

Recent studies have highlighted the compound's antiviral potential. For instance, derivatives have been designed that inhibit the replication of Enterovirus 71 (EV71), a virus responsible for hand-foot-and-mouth disease. Specific analogues showed submicromolar inhibitory activity, suggesting a promising avenue for antiviral drug development .

The biological activity of 1-(3-methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is attributed to its interaction with various biological macromolecules and pathways:

• Enzyme Inhibition : Some studies indicate that benzoxazine derivatives can act as allosteric inhibitors of key enzymes involved in critical signaling pathways such as the MEK/ERK pathway .
• Receptor Interaction : Investigations into binding affinities reveal that these compounds can interact with various receptors relevant in pharmacology, which may account for their diverse biological effects.

Study on Antimicrobial Properties

A comprehensive study assessed the antimicrobial efficacy of various benzoxazine derivatives against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited significant antibacterial activity, particularly against Gram-negative strains .

Analgesic Activity Assessment

In a controlled animal study, researchers evaluated the analgesic effects of 1-(3-methylbutyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione using behavioral pain models. The findings demonstrated a dose-dependent reduction in pain behaviors compared to control groups.

Antiviral Efficacy Against EV71

A series of experiments focused on the antiviral properties of this compound against EV71. The most promising analogues showed effective suppression of viral replication and cytopathic effects in cell cultures .

Q & A

Q. Key Considerations :

• Monitor reaction progress via TLC (Rf ~0.5 in ethyl acetate/hexane 1:1).
• Optimize stoichiometry to minimize side products (e.g., over-alkylation).

(Basic) What spectroscopic and analytical techniques are most effective for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Confirm substituent integration and regiochemistry. For example, the 3-methylbutyl group shows distinct signals: δ ~0.9 ppm (CH₃), δ ~1.4–1.6 ppm (CH₂), and δ ~3.8–4.2 ppm (N–CH₂) .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals and assign quaternary carbons.
• IR Spectroscopy : Identify carbonyl stretches (C=O at ~1750–1700 cm⁻¹) and C–O–C vibrations (~1250 cm⁻¹) .
• Mass Spectrometry (HRMS) : Confirm molecular weight (e.g., [M+H]⁺ expected for C₁₃H₁₅NO₃: 234.1125).
• X-ray Crystallography : Resolve solid-state conformation and intermolecular interactions (e.g., π-stacking distances ~3.5 Å) .

(Advanced) How does structural modification (e.g., substituent variation) influence the tautomeric equilibrium of benzoxazinedione derivatives?

Methodological Answer:
Tautomerism between cyclic (oxazine-dione) and open-chain (anthranilate) forms is influenced by electronic and steric effects:

NMR Analysis :

• Monitor equilibrium in DMSO-d₆ or CDCl₃. For example, the cyclic form shows a downfield-shifted carbonyl signal (δ ~168–170 ppm in ¹³C NMR), while the open-chain form exhibits distinct NH and carboxylic acid signals .
• Variable-temperature NMR quantifies energy barriers (ΔG‡) for interconversion.

Electrochemical Studies :

• Cyclic voltammetry reveals redox behavior linked to tautomer stability. Electron-withdrawing substituents (e.g., –NO₂) stabilize the cyclic form, shifting reduction potentials .

Computational Modeling :

• DFT calculations (e.g., B3LYP/6-31G*) predict tautomer populations and substituent effects on resonance stabilization .

Q. Example Data :

Substituent	% Cyclic Form (25°C, DMSO)	ΔG‡ (kcal/mol)
–H	75%	12.3
–NO₂	92%	15.8
–OCH₃	68%	11.1

(Advanced) What strategies optimize regioselectivity in electrophilic substitution reactions on the benzoxazinedione core?

Methodological Answer:
Regioselectivity is governed by electronic directing effects and steric hindrance:

Electrophilic Aromatic Substitution :

• Nitration : Use HNO₃/H₂SO₄ at 0°C. The electron-deficient C5 position is preferentially nitrated due to conjugation with carbonyl groups .
• Halogenation : NBS or Br₂ in acetic acid targets C7 (para to the oxazine oxygen).

Metal-Catalyzed Coupling :

• Suzuki-Miyaura : Install aryl groups at C6 using Pd(OAc)₂, SPhos ligand, and boronic acids. Steric bulk in the 3-methylbutyl group directs coupling to less hindered positions .

Protection/Deprotection :

• Temporarily protect reactive sites (e.g., silyl ethers for –OH groups) to direct substitution to desired positions .

Q. Case Study :

• C7 Bromination :
  • React with Br₂ (1.1 eq) in glacial acetic acid at 50°C for 4 hours. Isolate 7-bromo derivative in 85% yield .

(Advanced) How do solid-state interactions (e.g., π-stacking) influence the crystallographic packing and stability of this compound?

Methodological Answer:

• X-ray Crystallography :
  • Single-crystal analysis reveals dimeric π-stacking between the benzoxazinedione core and aromatic rings (centroid-to-centroid distance ~3.5 Å) .
  • Hydrogen bonding (e.g., C=O···H–N) stabilizes layered packing motifs.
• Thermogravimetric Analysis (TGA) :
  • High thermal stability (decomposition >250°C) correlates with strong intermolecular interactions.
• Hirshfeld Surface Analysis :
  • Quantify contributions of van der Waals (e.g., C–H···O) and π-interactions to lattice energy .

Q. Structural Insights :

• Key Bond Lengths :
  • C=O: 1.21 Å (consistent with resonance stabilization).
  • N–C: 1.40 Å (partial double-bond character due to conjugation).